N-(2-Aminophenyl)acetamide
Overview
Description
“N-(2-Aminophenyl)acetamide”, also known as “2-Aminoacetanilide”, is an organic compound with the linear formula CH3CONHC6H4NH2 . It can be prepared by the catalytic hydrogenation of 2-nitroacetanilide using 10%Pd/C (palladium/carbon) .
Synthesis Analysis
The synthesis of “this compound” involves the catalytic hydrogenation of 2-nitroacetanilide . It has also been used in the preparation of various derivatives, such as 2-Methylbenzimidazole and N-(2-(1,3-Dimethyl-2,4-dioxo-5-phenyl-3,4-dihydro-1H-pyrrolo[3,4-d]pyrimidin-6(2H)-yl)phenyl)-5-methylfuran-2-carboxamide .Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzene ring attached to an acetamide group and an amino group . The molecular weight is 150.18 .Chemical Reactions Analysis
“this compound” can undergo various chemical reactions. For instance, it can be used in the preparation of azobenzothiazole dyes .Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature with a melting point of 133-137 °C . Its InChI key is MPXAYYWSDIKNTP-UHFFFAOYSA-N .Scientific Research Applications
Chemoselective Acetylation of 2-Aminophenol : N-(2-Hydroxyphenyl)acetamide, a derivative of 2-aminophenol (which is structurally similar to N-(2-Aminophenyl)acetamide), is used as an intermediate in the synthesis of antimalarial drugs. The study focuses on the chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide using Novozym 435 as a catalyst. This process is significant for the synthesis of antimalarial drugs (Magadum & Yadav, 2018).
Synthesis of Anticancer Drugs : N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide has been synthesized and shown to exhibit anticancer activity. It targets the VEGFr receptor and is a potential candidate for cancer therapy (Sharma et al., 2018).
Opioid Agonists Research : A study synthesized a series of N-[2-(1-pyrrolidinyl)ethyl]acetamides, exploring variants in N-acyl, N-alkyl, and amino functions. These compounds, including this compound derivatives, were evaluated as opioid kappa agonists, indicating their potential in pain management (Barlow et al., 1991).
Green Synthesis in Dye Production : N-(3-Amino-4-methoxyphenyl)acetamide, a similar compound, is used as an intermediate in the production of azo disperse dyes. Its synthesis by catalytic hydrogenation represents a greener approach in dye manufacturing (Zhang, 2008).
Antitumor Activity Evaluation : N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, structurally related to this compound, have been synthesized and screened for antitumor activity against various human tumor cell lines. This research indicates the potential of such compounds in cancer treatment (Yurttaş, Tay, & Demirayak, 2015).
Metabolic Phenotyping in Hepatotoxicity Studies : N-acetyl-p-aminophenol (a compound related to this compound) is studied for its metabolism and hepatotoxicity, providing insights into drug-induced liver injury and potential biomarkers for this condition (Coen, 2015).
Safety and Hazards
Future Directions
Mechanism of Action
2’-Aminoacetanilide, also known as N-(2-Aminophenyl)acetamide, is a chemical compound that plays a significant role in heterocyclic and aromatic synthesis . This article will delve into the mechanism of action of 2’-Aminoacetanilide, covering its primary targets, mode of action, affected biochemical pathways, pharmacokinetics, molecular and cellular effects, and the influence of environmental factors on its action.
Mode of Action
It’s known that it’s a crucial intermediate in the synthesis of various compounds, including 2-methylbenzimidazole, n-(2-(1,3-dimethyl-2,4-dioxo-5-phenyl-3,4-dihydro-1h-pyrrolo[3,4-d]pyrimidin-6(2h)-yl)phenyl)-5-methylfuran-2-carboxamide, and azobenzothiazole dyes .
Biochemical Pathways
These derivatives have found applications in the pharmaceutical industry and dyes and pigment industry .
Result of Action
It’s known that the compound is a crucial intermediate in the synthesis of various compounds, indicating its significant role in molecular transformations .
properties
IUPAC Name |
N-(2-aminophenyl)acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O/c1-6(11)10-8-5-3-2-4-7(8)9/h2-5H,9H2,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPXAYYWSDIKNTP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=CC=C1N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4043854 | |
Record name | 2-Aminoacetanilide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4043854 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
34801-09-7, 555-48-6 | |
Record name | o-Aminoacetanilide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0034801097 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 34801-09-7 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=16117 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-Aminoacetanilide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4043854 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2'-Aminoacetanilide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | O-AMINOACETANILIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/LB34XRQ95V | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the main applications of N-(2-Aminophenyl)acetamide in organic synthesis?
A1: this compound acts as a versatile building block in organic synthesis. It serves as a precursor for various heterocyclic compounds, including benzimidazoles [, ] and benzodiazepines []. Additionally, it functions as a bidentate directing group in palladium-catalyzed ortho-arylation reactions, enabling the synthesis of biaryl amide derivatives and bioactive compounds like urolithins B, M6, and M7 [].
Q2: How does this compound facilitate palladium-catalyzed ortho-arylation reactions?
A2: The ortho-arylation facilitated by this compound exhibits high selectivity for monoarylation at the ortho-position of benzamides []. While the exact mechanism requires further investigation, it is proposed that the bidentate nature of this compound, with its amine and amide groups coordinating to the palladium catalyst, plays a crucial role in directing the aryl/heteroaryl iodide towards the ortho-C-H bond of the benzamide substrate [].
Q3: Can this compound be used to synthesize natural products?
A3: Yes, the ortho-arylated products obtained using this compound as a directing group can be further modified to synthesize natural products. For example, they have been utilized in the synthesis of urolithin B, urolithin M6, and urolithin M7, which are metabolites of ellagic acid derivatives found in various fruits and nuts and are produced by the human gut microbiota [].
Q4: What is the significance of using manganese acetate in the palladium-catalyzed reactions involving this compound?
A4: The use of manganese acetate as a co-oxidant in these reactions allows for silver-free reaction conditions []. This is beneficial as it eliminates the need for expensive and potentially toxic silver salts, making the reaction more cost-effective and environmentally friendly.
Q5: Beyond organic synthesis, are there other applications of this compound?
A5: this compound has been investigated as a potential inducer of cell differentiation in cancer research, inspired by the properties of N, N′-hexamethylene bisacetaamide (HMBA) [].
Q6: What are the structural characteristics of this compound?
A6: While the provided abstracts do not explicitly state the molecular formula and weight of this compound, these can be deduced from its structure. The molecular formula is C8H10N2O, and the molecular weight is 150.18 g/mol. Spectroscopic data, including NMR characterization, can be found in the literature on the synthesis and characterization of novel chromatographic stationary phases where this compound served as a starting material [].
Q7: Has the conformational landscape of this compound been studied?
A7: Yes, studies have explored the conformational landscape of this compound, including its potential rotamers and their relative stability under UV irradiation []. These investigations provide insights into the molecule's preferred conformations and potential energy barriers between them.
Q8: Is there evidence of microbial transformation of this compound?
A8: While not directly addressed in the provided abstracts, a study highlights the microbial transformation of aniline derivatives by Bacillus cereus strain PDa-1 []. This strain exhibited arylamine N-acetyltransferase activity, converting 2-phenylenediamine to this compound. This finding suggests a potential pathway for the microbial metabolism of similar aniline derivatives.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.